Cas no 1805873-29-3 (4-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid)

• Product Name: 4-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid
• CAS No: 1805873-29-3
• MF: C₁₂H₁₂BrClO₄
• MW: 335.578282356262
• CID: 4941800
• Update Time: 2025-05-23

4-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid

• Inchi： 1S/C12H12BrClO4/c1-6(14)10(15)9-4-7(5-13)2-3-8(9)11(16)12(17)18/h2-4,6,11,16H,5H2,1H3,(H,17,18)
• InChI Key： LLXQYHGKBWAYIS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(C(=O)O)O)=C(C(C(C)Cl)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid

Recent Advances in the Study of 4-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid (CAS: 1805873-29-3)

In recent years, the compound 4-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid (CAS: 1805873-29-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 4-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These efforts have facilitated a better understanding of its chemical properties and reactivity, which are crucial for its application in drug development.

One of the key areas of interest is the compound's potential as a building block for the synthesis of novel pharmaceutical agents. Recent studies have explored its use in the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, preliminary data suggest that derivatives of 4-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid may exhibit inhibitory activity against certain proteases, making them candidates for the treatment of conditions such as cancer and inflammatory diseases.

In addition to its role in drug synthesis, the compound has also been investigated for its biological activity. In vitro studies have demonstrated that it can modulate cellular processes, including apoptosis and signal transduction. These findings have sparked interest in further exploring its mechanism of action and potential therapeutic benefits. However, more extensive preclinical and clinical studies are needed to fully elucidate its efficacy and safety profile.

Despite the promising results, challenges remain in the practical application of 4-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid. Issues such as solubility, stability, and bioavailability need to be addressed to enhance its utility in pharmaceutical formulations. Researchers are actively working on developing novel delivery systems and chemical modifications to overcome these limitations.

In conclusion, 4-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid represents a valuable compound in the realm of chemical biology and drug discovery. Its unique structural and functional properties make it a promising candidate for further research and development. Continued efforts to optimize its synthesis, understand its biological activity, and address its limitations will be essential in unlocking its full potential in therapeutic applications.